Cas no 89866-61-5 (5,5,5-Trifluorovaleronitrile)

5,5,5-Trifluorovaleronitrile structure
5,5,5-Trifluorovaleronitrile structure
Product Name:5,5,5-Trifluorovaleronitrile
CAS No:89866-61-5
MF:C5H6F3N
MW:137.103051662445
MDL:MFCD08059547
CID:720233
PubChem ID:11819135
Update Time:2024-10-26

5,5,5-Trifluorovaleronitrile Chemical and Physical Properties

Names and Identifiers

    • Pentanenitrile,5,5,5-trifluoro-
    • 5,5,5-trifluoropentanenitrile
    • 5,5,5,-Trifluorovaleronitrile
    • 5,5,5-Trifluoropentanonitrile
    • Pentanenitrile,5,5,5-trifluoro
    • 5,5,5-Trifluoropentanenitrile (ACI)
    • 5,5,5-Trifluorovaleronitrile
    • 5,5,5-Trifluoro-pentanenitrile
    • DTXSID20473676
    • Pentanenitrile, 5,5,5-trifluoro-
    • SCHEMBL3588556
    • MFCD08059547
    • EN300-138950
    • AKOS006345727
    • DB-229255
    • 89866-61-5
    • MDL: MFCD08059547
    • Inchi: 1S/C5H6F3N/c6-5(7,8)3-1-2-4-9/h1-3H2
    • InChI Key: JUBKTXQLCVDDLL-UHFFFAOYSA-N
    • SMILES: N#CCCCC(F)(F)F

Computed Properties

  • Exact Mass: 137.04500
  • Monoisotopic Mass: 137.04523368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • Boiling Point: 60/10mm
  • PSA: 23.79000
  • LogP: 2.24258

5,5,5-Trifluorovaleronitrile Security Information

  • Hazardous Material Identification: T

5,5,5-Trifluorovaleronitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5,5,5-Trifluorovaleronitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T793585-100mg
5,5,5-Trifluorovaleronitrile
89866-61-5
100mg
$ 50.00 2022-06-02
TRC
T793585-500mg
5,5,5-Trifluorovaleronitrile
89866-61-5
500mg
$ 185.00 2022-06-02
TRC
T793585-1g
5,5,5-Trifluorovaleronitrile
89866-61-5
1g
$ 275.00 2022-06-02
Apollo Scientific
PC7318-1g
5,5,5-Trifluoropentanonitrile
89866-61-5 98%
1g
£45.00 2024-05-24
Apollo Scientific
PC7318-5g
5,5,5-Trifluoropentanonitrile
89866-61-5 98%
5g
£207.00 2024-05-24
Apollo Scientific
PC7318-10g
5,5,5-Trifluoropentanonitrile
89866-61-5 98%
10g
£571.00 2023-04-15
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T904771-250mg
5,5,5-trifluoropentanenitrile
89866-61-5 97%
250mg
¥1,208.00 2022-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
T904771-1g
5,5,5-trifluoropentanenitrile
89866-61-5 97%
1g
¥3,322.00 2022-08-31
abcr
AB231957-1 g
5,5,5-Trifluoropentanonitrile, 98%; .
89866-61-5 98%
1g
€272.60 2022-06-11
abcr
AB231957-5 g
5,5,5-Trifluoropentanonitrile, 98%; .
89866-61-5 98%
5g
€511.10 2022-06-11

5,5,5-Trifluorovaleronitrile Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine ,  Copper(II) triflate Solvents: Dichloromethane ;  12 h, rt
Reference
Copper-Catalyzed Ring-Opening Radical Trifluoromethylation of Cycloalkanone Oximes
Liu, Zhonglin; Shen, Haigen; Xiao, Haiwen; Wang, Zhentao; Zhu, Lin; et al, Organic Letters, 2019, 21(13), 5201-5205

Production Method 2

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  0 °C → rt; 16 h, rt
Reference
Flash chemistry enables high productivity metalation-substitution of 5-alkyltetrazoles
Wong, Jeff Y. F.; Thomson, Christopher G.; Vilela, Filipe; Barker, Graeme, Chemical Science, 2021, 12(40), 13413-13424

Production Method 3

Reaction Conditions
1.1 Solvents: Acetonitrile-d3 ;  2 h, rt → 55 °C
Reference
Csp3-Csp3 Bond-Forming Reductive Elimination from Well-Defined Copper(III) Complexes
Paeth, Matthew; Tyndall, Sam B.; Chen, Liang-Yu; Hong, Jia-Cheng; Carson, William P.; et al, Journal of the American Chemical Society, 2019, 141(7), 3153-3159

Production Method 4

Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ;  17 h, rt
Reference
Preparation of fused imidazolidine derivatives as inhibitors of cartilage matrix degradation
, World Intellectual Property Organization, , ,

5,5,5-Trifluorovaleronitrile Raw materials

5,5,5-Trifluorovaleronitrile Preparation Products

5,5,5-Trifluorovaleronitrile Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd